6-(7-hydroxy-6,7-dihydro-5H-pyrrolo[1,2-c]imidazol-7-yl)-N-methyl-2-naphthamide

• IUPAC Name: 6-(7-hydroxy-5,6-dihydropyrrolo[1,2-c]imidazol-7-yl)-N-methylnaphthalene-2-carboxamide
• InChI: InChI=1S/C18H17N3O2/c1-19-17(22)14-3-2-13-9-15(5-4-12(13)8-14)18(23)6-7-21-11-20-10-16(18)21/h2-5,8-11,23H,6-7H2,1H3,(H,19,22)
• InChI Key: OZPFIJIOIVJZMN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC2=C(C=C1)C=C(C=C2)C3(CCN4C3=CN=C4)O
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• CAS RN: 426219-23-0

Description

This compound is a non-polymer and has a molecular weight of 307.346. It is also known as ®-orteronel. Its formula is C18H17N3O2 and it has an isomeric SMILES representation as CNC(=O)c1ccc2cc(ccc2c1)[C@@]3(CCn4c3cnc4)O.

Synthesis Analysis

The synthesis of this compound or similar compounds often involves the use of readily available aminocarbonyl compounds and the Marckwald reaction. This two-step procedure can yield the product in high quantities.

Molecular Structure Analysis

The molecule adopts an envelope conformation of the pyrrolidine ring. This might help for the relief torsion tension. The crystal cohesion is achieved by C—H N hydrogen bonds.

Chemical Reactions Analysis

The nitration of 6-substituted 2-chloro-6,7-dihydro-5H-pyrrolo [1,2-a]imidazoles was used to synthesize the corresponding 3-nitro derivatives. 6-Substituted 6,7-dihydro-5H-pyrrolo [1,2-a]imidazoles are highly selectively nitrated to the 2-position.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a formal charge of 0, an atom count of 40, a chiral atom count of 1, a bond count of 43, and an aromatic bond count of 16.

Scientific Research Applications

Antimicrobial Activity

• A study by Demchenko et al. (2021) explored the synthesis of novel 3-aryl-5H-pyrrolo[1,2-a]imidazole quaternary salts, which showed promising antibacterial and antifungal activity against pathogens like Staphylococcus aureus, Escherichia coli, and Cryptococcus neoformans. This highlights the potential use of similar compounds in developing new antimicrobial agents (Demchenko et al., 2021).

Chemical Synthesis and Functionalization

• Gallagher and Adams (1989) reported on the activation of 6,7-dihydro[5H]pyrrolo[1,2-a]imidazoles for functionalization at C-7, which is relevant for the modification and synthesis of related compounds for various applications (Gallagher & Adams, 1989).
• Kavina et al. (2018) worked on the synthesis of nitro derivatives of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles, showcasing methods to introduce different functional groups into the core structure, which is crucial for creating diverse compounds with varying properties (Kavina et al., 2018).

Potential in Cancer Treatment

• Kaku et al. (2011) discovered a naphthylmethylimidazole derivative, closely related to your compound of interest, as a selective inhibitor for 17,20-lyase. This compound, named orteronel (TAK-700), showed potential in the treatment of castration-resistant prostate cancer, demonstrating the application of such compounds in cancer therapy (Kaku et al., 2011).

Applications in Organic Chemistry

• The work of Goto et al. (1991) on synthesizing various 7-substituted 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones illustrates the versatility of these compounds in organic synthesis, potentially leading to the creation of new materials or pharmaceuticals (Goto et al., 1991).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, similar compounds have shown micromolar cellular activity against an AML-leukemia cell line.

Safety and Hazards

The compound may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound.

Future Directions

This compound and similar compounds have shown potential in various applications. For example, they have been used in ionic liquid designs due to their versatility and relatively high stability. They also provide stability that is of interest with respect to electrochemical properties as electrolytes for fuel cells and batteries, and electrodeposition.